Cas no 110960-06-0 (5H-Pyrrolo[3,4-b]pyridine-5,7(6H)-dione, 6-(1-phenylethyl)-)

• Product name: 5H-Pyrrolo[3,4-b]pyridine-5,7(6H)-dione, 6-(1-phenylethyl)-
• CAS No: 110960-06-0
• MF: C₁₅H₁₂N₂O₂
• MW: 252.26798
• CID: 1196136
• PubChem ID: 2961649

5H-Pyrrolo[3,4-b]pyridine-5,7(6H)-dione, 6-(1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrrolo[3,4-b]pyridine-5,7(6H)-dione, 6-(1-phenylethyl)-
• 6-(1-phenylethyl)pyrrolo[3,4-b]pyridine-5,7-dione
• SR-01000282683-1
• SR-01000282683
• STK266458
• 6-(1-phenylethyl)-5H-pyrrolo[3,4-b]pyridine-5,7(6H)-dione
• HMS2840N21
• CCG-122088
• CHEMBL1373841
• SMR000498060
• DTXSID10387990
• MLS001000807
• 110960-06-0
• AKOS001718586
• AKOS022009788

• Inchi： InChI=1S/C15H12N2O2/c1-10(11-6-3-2-4-7-11)17-14(18)12-8-5-9-16-13(12)15(17)19/h2-10H,1H3
• InChI Key： YCRCAPRXPJNBBR-UHFFFAOYSA-N
• SMILES： CC(C1=CC=CC=C1)N2C(=O)C3=C(C2=O)N=CC=C3

Computed Properties

• Exact Mass: 252.08996
• Monoisotopic Mass: 252.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.3Ų
• XLogP3: 2.1

Experimental Properties

• PSA: 50.27
• LogP: 2.37670